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Compound of Interest

Compound Name: Zinc 5-nitroisophthalate

Cat. No.: B3393927

Essential Safety and Handling Guide for Zinc 5-
nitroisophthalate

This guide provides immediate safety and logistical information for researchers, scientists, and
drug development professionals handling Zinc 5-nitroisophthalate. It includes detailed
operational protocols and disposal plans to ensure laboratory safety and proper chemical
management.

Chemical Identifier:
e Name: Zinc 5-nitroisophthalate
e CAS Number: 60580-61-2

e Molecular Formula: CBH3NOG6Zn[1][2]

Hazard Identification and Classification

Zinc 5-nitroisophthalate is classified with the following hazards:
o Eye Irritation: Causes serious eye irritation[3][4].

e Environmental Hazard: Very toxic to aquatic life with long-lasting effects[1][3][5].
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e Inhalation Hazard: Dust may cause irritation[6].

GHS Hazard Statements:

H319: Causes serious eye irritation[3][4].

H400: Very toxic to aquatic life[1][3].

H411: Toxic to aquatic life with long lasting effects[1].

H410: Very toxic to aquatic life with long lasting effects[3][5].
Signal Word: Warning[1][4][5]

Personal Protective Equipment (PPE)

Appropriate PPE is mandatory to minimize exposure and ensure personal safety when
handling Zinc 5-nitroisophthalate.
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Protection Type

Specification

Rationale

Eye/Face Protection

Tightly fitting safety goggles
with side-shields conforming to
EN 166 (EU) or NIOSH (US).
[1] A face shield may be
necessary for splash-prone
activities.[7][8][9]

To prevent eye contact and

serious eye irritation.[3][4]

Hand Protection

Chemical-resistant, impervious
gloves that satisfy EU Directive
89/686/EEC and the standard
EN 374.[1] Gloves must be

inspected prior to use.[1]

To prevent skin contact and

potential irritation.[1]

Body Protection

Fire/flame resistant and
impervious clothing.[1] A long-
sleeved laboratory coat or

protective work clothing.

To minimize skin exposure.[10]

Respiratory Protection

A full-face respirator is
recommended if exposure
limits are exceeded or if
irritation or other symptoms are
experienced.[1] Use in a well-

ventilated area is crucial.[1]

To prevent inhalation of dust,
which can cause respiratory

irritation.[6]

Operational and Handling Protocols

Safe Handling:

Handle in a well-ventilated place.[1]
Avoid contact with skin and eyes.[1][11][12]

Avoid the formation of dust and aerosols.[1][11]

Use non-sparking tools to prevent fire caused by electrostatic discharge.[1]

© 2025 BenchChem. All rights reserved. 3/7

Tech Support


https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://www.guidechem.com/encyclopedia/zinc-5-nitroisophthalate-dic72164.html
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Neodecanoic_acid_zinc_salt_basic.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.haz-map.com/Agents/18278
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_32253709_5-NITROISOPHTHALICACIDCASNO-618-88-2MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1169622&productDescription=5-NTROISOPHTHALIC+ACD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.cdhfinechemical.com/images/product/msds/37_32253709_5-NITROISOPHTHALICACIDCASNO-618-88-2MSDS.pdf
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

e Wash hands thoroughly after handling.[10][13]

Storage:

o Store in a tightly closed container in a dry, cool, and well-ventilated place.[1]
o Keep away from foodstuff containers and incompatible materials.[1][13]
Emergency Procedures

First Aid Measures:

 Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration and seek immediate medical attention.[1]

o Skin Contact: Immediately take off contaminated clothing. Wash off with soap and plenty of
water and consult a doctor.[1]

o Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to
an unconscious person. Call a doctor or Poison Control Center immediately.[1]

Firefighting Measures:
o Suitable Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[1]
¢ Special Hazards: Ambient fire may liberate hazardous vapors.[5]

» Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

[11[5]
Accidental Release Measures:

e Personal Precautions: Evacuate personnel to safe areas. Use personal protective
equipment, including chemical-impermeable gloves. Avoid dust formation and breathing
vapors, mist, or gas. Ensure adequate ventilation.[1]
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e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains; discharge into the environment must be avoided.[1][5]

o Containment and Cleaning: Collect and arrange for disposal. Keep the chemical in suitable,

closed containers. Use spark-proof tools and explosion-proof equipment.[1]

Disposal Plan

o Waste Disposal: The material can be disposed of by a licensed chemical destruction plant or

by controlled incineration with flue gas scrubbing.[1]

» Container Disposal: Dispose of contents and container to an appropriate treatment and

disposal facility in accordance with applicable laws and regulations.[1][5]

o Environmental Considerations: Avoid release to the environment.[1][5] Collect any spillage.

[1][5]
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Caption: Workflow for the safe handling and disposal of Zinc 5-nitroisophthalate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 6/7 Tech Support


https://www.benchchem.com/product/b3393927?utm_src=pdf-custom-synthesis
https://www.chemicalbook.com/msds/zinc-5-nitroisophthalate.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB9929043.htm
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://pubchem.ncbi.nlm.nih.gov/compound/Zinc-5-nitroisophthalate
https://www.guidechem.com/encyclopedia/zinc-5-nitroisophthalate-dic72164.html
https://www.sigmaaldrich.com/KR/en/sds/ALDRICH/204951?userType=undefined
https://www.haz-map.com/Agents/18278
https://www.hazmatschool.com/blog/5-types-of-ppe-for-hazardous-chemicals/
https://www.creativesafetysupply.com/qa/ppe/recommended-ppe-for-chemical-hazards
https://trimaco.com/blog/what-ppe-must-be-worn-when-using-chemicals/
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Neodecanoic_acid_zinc_salt_basic.pdf
https://www.cdhfinechemical.com/images/product/msds/37_32253709_5-NITROISOPHTHALICACIDCASNO-618-88-2MSDS.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1169622&productDescription=5-NTROISOPHTHALIC+ACD+100G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/content/dam/fishersci/en_US/documents/programs/education/regulatory-documents/sds/chemicals/chemicals-z/S25641.pdf
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/product/b3393927#personal-protective-equipment-for-handling-zinc-5-nitroisophthalate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3393927?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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